Cas no 93859-45-1 (Benzenamine,2-[[4-amino-3-(1-methylethyl)phenyl]methyl]-4-[(4-aminophenyl)methyl]-)

• Product Name: Benzenamine,2-[[4-amino-3-(1-methylethyl)phenyl]methyl]-4-[(4-aminophenyl)methyl]-
• CAS No: 93859-45-1
• MF: C₂₃H₂₇N₃
• MW: 345.480585336685
• CID: 807998
• PubChem ID: 3022744
• Update Time: 2025-04-19

Benzenamine,2-[[4-amino-3-(1-methylethyl)phenyl]methyl]-4-[(4-aminophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-[[4-amino-3-(1-methylethyl)phenyl]methyl]-4-[(4-aminophenyl)methyl]-
• 2-[(4-amino-3-isopropylphenyl)methyl]-4-[(4-aminophenyl)methyl]aniline
• 4-[(4-aminophenyl)methyl]-2-[(4-amino-3-propan-2-ylphenyl)methyl]aniline
• NS00039711
• BENZENAMINE, 2-((4-AMINO-3-(1-METHYLETHYL)PHENYL)METHYL)-4-((4-AMINOPHENYL)METHYL)-
• 4-((4-AMINOPHENYL)METHYL)-2-((4-AMINO-3-PROPAN-2-YLPHENYL)METHYL)ANILINE
• 2-((4-AMINO-3-(1-METHYLETHYL)PHENYL)METHYL)-4-((4-AMINOPHENYL)METHYL)BENZENAMINE
• 2-((4-Amino-3-isopropylphenyl)methyl)-4-((4-aminophenyl)methyl)aniline
• EINECS 299-383-7
• UNII-CPS5F8ECV6
• DTXSID80239816
• 93859-45-1
• CPS5F8ECV6

• Inchi： 1S/C23H27N3/c1-15(2)21-14-18(6-10-23(21)26)13-19-12-17(5-9-22(19)25)11-16-3-7-20(24)8-4-16/h3-10,12,14-15H,11,13,24-26H2,1-2H3
• InChI Key： WJJZURJLCWMGEO-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C=C1C(C)C)CC1C(=CC=C(CC2C=CC(=CC=2)N)C=1)N

Computed Properties

• Exact Mass: 345.220498
• Monoisotopic Mass: 345.220498
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1
• XLogP3: 4.8

Experimental Properties

• Density: 1.132
• Boiling Point: 557°Cat760mmHg
• Flash Point: 320.3°C
• Refractive Index: 1.653